Cas no 1213472-93-5 ((2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol
• CAS No: 1213472-93-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5593285
• PubChem ID: 66513567
• Update Time: 2025-05-23

(2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-FLUORO-3-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-fluoro-3-methyl-, (βS)-
• AKOS015927789
• EN300-1839252
• 1213472-93-5
• (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12FNO/c1-6-3-2-4-7(9(6)10)8(11)5-12/h2-4,8,12H,5,11H2,1H3/t8-/m1/s1
• InChI Key： NDNGTXQETXWNCF-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC(C)=C1F

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 296.5±35.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol (CAS No. 1213472-93-5)

(2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1213472-93-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol consists of an ethanol backbone substituted with an amino group at the second carbon and a fluorinated, methylphenyl group at the same position. This configuration imparts distinct chemical and biological characteristics that make it a valuable scaffold for drug discovery. The presence of the fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity in various pharmacological targets.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor interactions. The fluorine atom's electronic properties contribute to the compound's lipophilicity and binding affinity, which are critical factors in drug design. Studies have demonstrated that fluorine substitution can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The stereochemistry of (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol is also a key consideration in its potential therapeutic applications. The (S)-configuration at the chiral center influences the compound's interaction with biological targets, often leading to enhanced efficacy and selectivity. This aspect has been extensively explored in the development of chiral drugs, where the spatial arrangement of atoms can significantly impact biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol with various biological targets. These studies have revealed that the compound can interact with enzymes and receptors involved in critical metabolic pathways, suggesting its potential as an inhibitor or modulator. For instance, preliminary studies have indicated that this molecule may exhibit inhibitory activity against certain kinases, which are known to be implicated in cancer progression.

The synthesis of (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol presents unique challenges due to its complex stereochemical requirements. However, recent developments in asymmetric synthesis have provided new tools for constructing enantiomerically pure compounds efficiently. These advancements have not only streamlined the production process but also allowed for scalable synthesis, making it more feasible for industrial applications.

In addition to its potential as a standalone therapeutic agent, (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol has been explored as a building block for more complex drug candidates. Its structural features make it a versatile scaffold that can be modified to target different disease mechanisms. By incorporating additional functional groups or altering the substitution pattern, researchers can fine-tune the biological activity of derivatives derived from this compound.

The pharmacological profile of (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol is still under active investigation, but preliminary data suggest promising applications in treating various conditions. Its ability to interact with multiple biological targets makes it a candidate for multitargeted drug discovery efforts. Such approaches are gaining traction in pharmaceutical research as they offer the potential for synergistic effects and reduced side effects compared to traditional single-target therapies.

The role of fluorine chemistry in medicinal drug development cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of drug properties such as solubility, metabolic stability, and binding affinity. As a result, fluorinated compounds like (2S)-2-amino-2-(2-fluoro-3-methylphenyl)ethan-1-ol continue to be among the most studied molecules in pharmaceutical research.

Ongoing studies aim to elucidate the full spectrum of biological activities associated with this compound. By leveraging cutting-edge technologies such as high-throughput screening and CRISPR-based genetic assays, researchers are able to rapidly assess the potential therapeutic value of novel compounds like this one. These efforts are crucial for identifying new treatments and improving existing ones.

The integration of artificial intelligence (AI) into drug discovery processes has also accelerated the pace at which compounds like (2S)-amino-(fluoromethylphenyl)ethanol are being developed. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented accuracy, reducing the time and cost associated with bringing new drugs to market.

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